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Abstract
Phenacaine, also known by its trade name Holocaine, emerged in the late 19th century as an

early synthetic local anesthetic, developed amidst the search for a less toxic and non-addictive

alternative to cocaine.[1][2] This technical guide provides a comprehensive overview of the

discovery, historical development, chemical synthesis, and mechanism of action of

Phenacaine. It is intended for researchers, scientists, and professionals in drug development,

offering detailed experimental insights and a historical perspective on this significant compound

in the evolution of local anesthesia.

Introduction: The Quest for Cocaine Alternatives
The introduction of cocaine as the first local anesthetic in 1884 by Carl Koller revolutionized

surgical procedures, particularly in ophthalmology.[2][3] However, the significant toxicity and

addictive properties of cocaine quickly became apparent, prompting a dedicated search for

safer synthetic substitutes.[4][5] This period of intense chemical exploration led to the synthesis

of several new local anesthetics, including Phenacaine, which offered a distinct chemical

structure and anesthetic profile.[2]

Discovery and Historical Timeline
Phenacaine was synthesized as part of a broader effort in the late 19th and early 20th

centuries to develop new amino ester local anesthetics.[2] Its development followed the

synthesis of other early cocaine alternatives like tropocaine and eucaine.[5] While less
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prominent than later anesthetics such as procaine and lidocaine, Phenacaine found a specific

and valuable niche, primarily as a topical anesthetic in ophthalmic procedures.[6][7]
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Caption: Historical development timeline of early local anesthetics.

Chemical Properties and Synthesis
Phenacaine is chemically designated as N,N'-Bis(4-ethoxyphenyl)acetamidine and possesses

the chemical formula C18H22N2O2.[8]

Physicochemical Data
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Property Value Reference

Molecular Formula C18H22N2O2 [8][9]

Molecular Weight 298.39 g/mol [9]

CAS Number 101-93-9 [7][8]

Melting Point (HCl salt) 191 °C [10]

Synthesis Pathway
The synthesis of Phenacaine can be achieved through the condensation of p-phenetidine with

triethyl orthoacetate.[7] This reaction forms an imino ether intermediate (a Pinner salt), which

then reacts with a second equivalent of p-phenetidine to yield Phenacaine.[7] An alternative

patented synthesis route utilized phenacetin as the precursor.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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